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Compound of Interest

Compound Name: Harzianol N

Cat. No.: B15560544 Get Quote

Harzianol N: A Comprehensive Technical
Dossier
For Researchers, Scientists, and Drug Development Professionals

Introduction
Harzianol N is a harziane-type diterpene isolated from the deep-sea sediment-derived fungus

Trichoderma sp. SCSIOW21.[1] The harziane class of diterpenoids is characterized by a

unique and complex tetracyclic 6-5-4-7 carbon skeleton.[1] These natural products have

garnered interest in the scientific community due to their diverse biological activities. This

document provides a detailed overview of the physicochemical properties, spectral data, and

experimental protocols related to Harzianol N, with a focus on its potential anti-inflammatory

effects.

Physicochemical Properties
Harzianol N is an amorphous solid with the molecular formula C₂₀H₃₀O₃, as determined by

High-Resolution Electrospray Ionization Mass Spectrometry (HREIMS).[1] A summary of its key

physicochemical properties is presented in Table 1.
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Property Value Reference

Appearance Amorphous solid [1]

Molecular Formula C₂₀H₃₀O₃ [1]

Molecular Weight 318.45 g/mol Calculated from formula

Optical Rotation [α]²⁵_D_ +10.1 (c 0.18, MeOH) [1]

HREIMS

m/z: 341.2089 [M + Na]⁺

(calcd. for C₂₀H₃₀NaO₃,

341.2093)

[1]

Spectral Data
The structural elucidation of Harzianol N was accomplished through a combination of

spectroscopic techniques. The detailed spectral data are summarized below.

Ultraviolet (UV) and Electronic Circular Dichroism (ECD)
Spectroscopy
The UV spectrum of Harzianol N in methanol exhibits a maximum absorption at 252 nm. The

ECD spectrum provides insights into the stereochemistry of the molecule.

Spectroscopy Data Reference

UV (MeOH) λmax (log ε) 252 (4.19) nm [1]

ECD (0.18 mg/mL, MeOH)
λmax (Δε) 220 (+1.7), 245

(−4.9), 353 (+2.4) nm
[1]

Infrared (IR) Spectroscopy
The IR spectrum, recorded using a KBr pellet, indicates the presence of hydroxyl (3379 cm⁻¹),

C-H (2924 cm⁻¹), and carbonyl (1734 cm⁻¹) functional groups.
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Spectroscopy
Wavenumber
(cm⁻¹)

Description Reference

IR (KBr) 3379 Strong, -OH stretching [1]

2924
Medium, C-H

stretching
[1]

1734
Strong, C=O

stretching
[1]

1647 Medium [1]

1153 Medium [1]

1049 Medium [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR data for Harzianol N were recorded in DMSO-d₆ at 600 MHz and 150

MHz, respectively. The assignments are detailed in Table 2.
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Position ¹³C (δ_C)
¹H (δ_H, mult., J in
Hz)

Reference

1 49.3, C [1]

2 51.8, CH 2.26, m [1]

3 29.5, CH₂ 1.34, m; 1.54, m [1]

4 24.8, CH₂ 1.18, m; 1.83, m [1]

5 40.1, CH 2.13, m [1]

6 45.4, C [1]

7 137.9, C [1]

8 135.2, C [1]

9 43.1, CH₂
1.95, d (12.0); 2.22, d

(12.0)
[1]

10 25.1, CH₂ 1.25, m; 1.45, m [1]

11 211.2, C [1]

12 53.1, C [1]

13 59.9, CH 2.45, s [1]

14 74.8, C [1]

15 45.3, CH 1.63, m [1]

16 21.0, CH₃ 0.95, d (6.6) [1]

17 15.1, CH₃ 0.81, d (6.6) [1]

18 29.5, CH₃ 1.01, s [1]

19 15.6, CH₃ 0.98, s [1]

20 22.1, CH₃ 1.11, s [1]

Experimental Protocols
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The following section details the experimental procedures for the isolation, purification, and

characterization of Harzianol N.

Fungal Strain and Fermentation
The fungal strain, identified as Trichoderma sp. SCSIOW21, was isolated from a deep-sea

sediment sample collected from the South China Sea at a depth of 2134 meters.[1] For the

production of Harzianol N, the fungus was cultured under static conditions at room

temperature in Erlenmeyer flasks containing a liquid medium.[1]

Extraction and Isolation
The fermentation broth was saturated with butanol (BuOH) for extraction. The resulting BuOH

extract was then subjected to a series of chromatographic separations to isolate Harzianol N.

The general workflow for extraction and isolation is depicted below.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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